Cas no 89732-57-0 (Quinoline, 5,6,7,8-tetrahydro-3,8-dimethyl-)

Quinoline, 5,6,7,8-tetrahydro-3,8-dimethyl- structure
89732-57-0 structure
Product name:Quinoline, 5,6,7,8-tetrahydro-3,8-dimethyl-
CAS No:89732-57-0
MF:C11H15N
MW:161.243502855301
CID:591053
PubChem ID:13272322

Quinoline, 5,6,7,8-tetrahydro-3,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 5,6,7,8-tetrahydro-3,8-dimethyl-
    • 3,8-dimethyl-5,6,7,8-tetrahydroquinoline
    • 5,6,7,8-tetrahydro-3,8-dimethylquinoline
    • SCHEMBL1688215
    • DTXSID50533696
    • FJLMUQATOGAZOB-UHFFFAOYSA-N
    • 89732-57-0
    • Inchi: InChI=1S/C11H15N/c1-8-6-10-5-3-4-9(2)11(10)12-7-8/h6-7,9H,3-5H2,1-2H3
    • InChI Key: FJLMUQATOGAZOB-UHFFFAOYSA-N
    • SMILES: CC1CCCC2=C1N=CC(=C2)C

Computed Properties

  • Exact Mass: 161.120449483g/mol
  • Monoisotopic Mass: 161.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 12.9Ų

Quinoline, 5,6,7,8-tetrahydro-3,8-dimethyl- Related Literature

  • 1. 5,6,7,8-Tetrahydroquinolines. Part 6. Silylation vs. Thioamidation in the reaction of silyl isothiocyanates with organometallics: influence of the solvent and of the substituents on silicon.
    Roger Crossley,Robin G. Shepherd J. Chem. Soc. Perkin Trans. 1 1985 1917

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